4-[3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-yl]Benzonitrile

• Molecular Formula: C15H9N3O2
• Molecular Weight: 263.25 g/mol
• IUPAC Name: 4-[3-(3-hydroxyphenyl)-1,2,4-oxadiazol-5-yl]benzonitrile
• InChI: InChI=1S/C15H9N3O2/c16-9-10-4-6-11(7-5-10)15-17-14(18-20-15)12-2-1-3-13(19)8-12/h1-8,19H
• InChI Key: XZALUMFWQKTPGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=NOC(=N2)C3=CC=C(C=C3)C#N

Description

4-[3-(3-Hydroxyphenyl)-1,2,4-oxadiazol-5-yl]Benzonitrile is a chemical compound characterized by its unique structure, which includes a benzene ring substituted with a cyano group and an oxadiazole ring containing a hydroxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[3-(3-Hydroxyphenyl)-1,2,4-oxadiazol-5-yl]Benzonitrile typically involves the reaction of 3-hydroxybenzonitrile with oxalyl chloride and hydrazine hydrate under controlled conditions

Industrial Production Methods: In an industrial setting, the compound is synthesized using large-scale reactors with precise temperature and pressure control to ensure high yield and purity. The process involves continuous monitoring and optimization to achieve cost-effective production.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

• Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

• Substitution: Nucleophilic substitution reactions are common, where the cyano group can be replaced by other functional groups.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate, hydrogen peroxide, acidic conditions.

• Reduction: Lithium aluminum hydride, ether solvent.

• Substitution: Various nucleophiles, polar aprotic solvents.

Major Products Formed:

• Oxidation: Carboxylic acids, ketones.

• Reduction: Amines, alcohols.

• Substitution: Amides, esters.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: It serves as a probe in biological studies to understand cellular processes and interactions.

Medicine: The compound has shown potential in drug discovery, particularly in the treatment of diseases such as cancer and inflammation.

Industry: It is utilized in the manufacturing of advanced materials and as an intermediate in the production of various chemical products.

Mechanism of Action

The mechanism by which 4-[3-(3-Hydroxyphenyl)-1,2,4-oxadiazol-5-yl]Benzonitrile exerts its effects involves its interaction with specific molecular targets and pathways. The hydroxyphenyl group plays a crucial role in binding to receptors and enzymes, leading to the modulation of biological processes. The cyano group enhances the compound's reactivity, making it a versatile agent in chemical reactions.

Comparison with Similar Compounds

• 3-(3-Hydroxyphenyl)propionic acid

• 4-Hydroxybenzonitrile

• 1,2,4-Oxadiazole derivatives

Uniqueness: 4-[3-(3-Hydroxyphenyl)-1,2,4-oxadiazol-5-yl]Benzonitrile stands out due to its unique combination of functional groups, which provides it with distinct chemical and biological properties compared to its similar compounds.

This compound's versatility and potential applications make it a valuable subject of study in various scientific disciplines. Its unique structure and reactivity open up numerous possibilities for innovation and advancement in both research and industry.